Cas no 5121-06-2 (1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl-)
5121-06-2 structure
Product Name:1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl-
CAS No:5121-06-2
MF:C12H29N3
MW:215.378762960434
CID:382169
PubChem ID:419371
Update Time:2025-04-19
1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl-
- DTXSID70329316
- 5121-06-2
- AC1L9HLT
-
- Inchi: 1S/C12H29N3/c1-13(2)9-6-7-11-15(5)12-8-10-14(3)4/h6-12H2,1-5H3
- InChI Key: RNIOALWMYVJFDS-UHFFFAOYSA-N
- SMILES: N(C)(CCCN(C)C)CCCCN(C)C
Computed Properties
- Exact Mass: 215.236
- Monoisotopic Mass: 215.236
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 9
- Complexity: 135
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 9.7Ų
Experimental Properties
- Density: 0.867
- Boiling Point: 259.3°Cat760mmHg
- Flash Point: 91.5°C
- Refractive Index: 1.466
1,3,5-Cyclohexanetrione,4-acetyl-2,2,6-trimethyl- Related Literature
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
-
Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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